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Compound of Interest

Compound Name: Ethyl 1-propenyl ether

Cat. No.: B3425792

For Researchers, Scientists, and Drug Development Professionals

Ethyl 1-propenyl ether is a valuable chemical intermediate in organic synthesis. This technical
guide provides a concise overview of its key physicochemical properties and a detailed
experimental protocol for its synthesis via the isomerization of allyl ethyl ether.

Core Physicochemical Properties

The fundamental properties of ethyl 1-propenyl ether are summarized in the table below,
providing a quick reference for laboratory applications.
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Property Value References
Chemical Formula C5H100 [L12113114115]116]
Molecular Weight 86.13 g/mol [L112][31[41[5]
Appearance Colorless liquid [6]

Boiling Point 67-76 °C [41[7]

Density ;:);::ximately 0.778 g/mL at A7)

Sparingly soluble in water;

Solubility miscible with many organic [6]
solvents.
CAS Number 928-55-2 [1]

Synthesis of Ethyl 1-Propenyl Ether via
Isomerization

Ethyl 1-propenyl ether can be effectively synthesized through the isomerization of the readily
available starting material, allyl ethyl ether. This process is typically catalyzed by transition
metal complexes, such as those containing ruthenium or iridium.[7][8] The following protocol is
a representative procedure for this transformation.

Experimental Protocol: Isomerization of Allyl Ethyl Ether

Materials:
 Allyl ethyl ether

e Ruthenium or Iridium-based catalyst (e.qg., (1,5-
Cyclooctadiene)bis(methyldiphenylphosphine)iridium(l) Hexafluorophosphate)[7]

e Anhydrous, inert solvent (e.g., toluene or dichloromethane)

 Inert gas supply (e.g., nitrogen or argon)
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Standard laboratory glassware for inert atmosphere reactions (e.g., Schlenk flask)
Magnetic stirrer and heating plate
Quenching agent (e.g., methanol)

Solvents for extraction and purification (e.g., diethyl ether, hexane)

Procedure:

Reaction Setup: In a glovebox or under a continuous flow of an inert gas, equip a dry
Schlenk flask with a magnetic stir bar.

Addition of Reagents: Charge the flask with the anhydrous solvent, followed by the allyl ethyl
ether and the isomerization catalyst. The catalyst loading is typically low, in the range of
mol%.

Reaction Conditions: Stir the reaction mixture at an appropriate temperature to facilitate the
isomerization. The progress of the reaction can be monitored by techniques such as *H NMR
spectroscopy or gas chromatography.

Quenching: Once the reaction has reached completion or the desired conversion, cool the
mixture to room temperature. Quench the reaction by the slow addition of a small amount of
methanol.

Workup and Purification: The crude product can be purified by fractional distillation to
separate the ethyl 1-propenyl ether from the solvent and any remaining starting material.
The purity of the final product should be confirmed by analytical methods such as GC-MS or
NMR.

Experimental Workflow: Synthesis of Ethyl 1-
Propenyl Ether

The following diagram illustrates the key steps in the synthesis of ethyl 1-propenyl ether via

the isomerization of allyl ethyl ether.
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Synthesis of Ethyl 1-Propenyl Ether via Isomerization
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Caption: Workflow for the synthesis of ethyl 1-propenyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ethyl-1-propenyl ether [webbook.nist.gov]

2. Ethyl-1-propenyl ether (CAS 928-55-2) - Chemical & Physical Properties by Cheméo
[chemeo.com]

. Ethyl propenyl ether | C5H100 | CID 5354319 - PubChem [pubchem.ncbi.nim.nih.gov]
. chembk.com [chembk.com]

. Ethyl 1-propenyl ether | C5H100 | CID 13570 - PubChem [pubchem.ncbi.nim.nih.gov]
. eurochemsupplies.com [eurochemsupplies.com]

. Ethyl propenyl ether | 928-55-2 [chemicalbook.com]

°
[00] ~ » (621 iy w

. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Ethyl 1-Propenyl Ether: A Technical Overview of its
Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3425792#ethyl-1-propenyl-ether-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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